Cas no 7622-04-0 ( )

• Product name: &nbsp
• CAS No: 7622-04-0
• MF: C₂₁H₂₉NO₆
• MW: 391.458066701889
• CID: 982461
• PubChem ID: 347380

  Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dihydroxy-1,2,3-trimethoxy-5,6,7,8,9,10,11,12-octahydrobenzo[a]heptalen-7-yl)acetamide
• AC1L8751
• NSC406040
• 7622-04-0
• DTXSID00324213
• NSC-406040
•  

• Inchi： InChI=1S/C21H29NO6/c1-11(23)22-15-7-5-12-9-18(26-2)20(27-3)21(28-4)19(12)13-6-8-16(24)17(25)10-14(13)15/h9,15-17,24-25H,5-8,10H2,1-4H3,(H,22,23)
• InChI Key： MMCKKLQISMJLPI-UHFFFAOYSA-N
• SMILES： CC(=O)NC1CCC2=CC(=C(C(=C2C3=C1CC(C(CC3)O)O)OC)OC)OC

Computed Properties

• Exact Mass: 391.19957
• Monoisotopic Mass: 391.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 643.3°C at 760 mmHg
• Flash Point: 342.8°C
• Refractive Index: 1.586
• PSA: 97.25
• LogP: 2.21350